Cas no 1221792-15-9 (5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a][1,4]-diazepin-2-ylmethanol)

• Product Name: 5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a][1,4]-diazepin-2-ylmethanol
• CAS No: 1221792-15-9
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• MDL: MFCD14584770
• CID: 1067380
• PubChem ID: 49757491
• Update Time: 2025-04-20

5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a][1,4]-diazepin-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a][1,4]-diazepin-2-ylmethanol
• AG-L-57629
• CTK8A3388
• KB-244105
• MolPort-009-195-444
• RP10406
• SBB088101
• tetrahydropyrazoloadiazepinylmethanol
• {4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-2-yl}methanol
• J-501523
• AT38873
• 1221792-15-9
• CS-0442935
• 9X-0601
• MFCD14584770
• SCHEMBL24536069
• 5,6,7,8-tetrahydro-4h-pyrazolo[1,5-a][1,4]diazepin-2-ylmethanol
• WYB79215
• 2-(Hydroxymethyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine
• 4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-2-ylmethanol
• DTXSID90677765
• (5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl)methanol
• EN300-6475295
• AKOS005071391

• MDL： MFCD14584770
• Inchi： 1S/C8H13N3O/c12-6-7-4-8-5-9-2-1-3-11(8)10-7/h4,9,12H,1-3,5-6H2
• InChI Key： OMXZUACVERIOMC-UHFFFAOYSA-N
• SMILES： OCC1C=C2CNCCCN2N=1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 50.1Ų

5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a][1,4]-diazepin-2-ylmethanol Security Information

• HazardClass：IRRITANT